Cas no 832118-00-0 (Aziridine, 2-(3-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-)
![Aziridine, 2-(3-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)- structure](https://www.kuujia.com/scimg/cas/832118-00-0x500.png)
832118-00-0 structure
Product name:Aziridine, 2-(3-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-
Aziridine, 2-(3-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)- Chemical and Physical Properties
Names and Identifiers
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- Aziridine, 2-(3-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-
- (2S)-2-(3-bromophenyl)-1-(4-nitrophenyl)sulfonylaziridine
- DTXSID60835416
- 832118-00-0
- (2S)-2-(3-Bromophenyl)-1-(4-nitrobenzene-1-sulfonyl)aziridine
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- Inchi: InChI=1S/C14H11BrN2O4S/c15-11-3-1-2-10(8-11)14-9-16(14)22(20,21)13-6-4-12(5-7-13)17(18)19/h1-8,14H,9H2/t14-,16?/m1/s1
- InChI Key: YMAXBKPNVZJBEF-IURRXHLWSA-N
- SMILES: C1C(N1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC(=CC=C3)Br
Computed Properties
- Exact Mass: 381.96229g/mol
- Monoisotopic Mass: 381.96229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 91.4Ų
Aziridine, 2-(3-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)- Related Literature
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John Tamine,Chenbo Wang New J. Chem., 2005,29, 789-791
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Padma Bukya,Zhong-Wen Liu,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem., 2019,43, 11871-11875
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Kevin A. Kreisel,Glenn P. A. Yap,Klaus H. Theopold Chem. Commun., 2007, 1510-1511
832118-00-0 (Aziridine, 2-(3-bromophenyl)-1-[(4-nitrophenyl)sulfonyl]-, (2S)-) Related Products
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